Cas no 1368686-14-9 (2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-6'-ol)

2',3'-Dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-6'-ol is a structurally unique spirocyclic compound featuring a fused cyclopropane-isoquinoline framework. This scaffold is of significant interest in medicinal chemistry due to its constrained three-dimensional geometry, which enhances binding selectivity and metabolic stability. The presence of a hydroxyl group at the 6'-position offers a versatile handle for further functionalization, enabling the synthesis of derivatives with tailored properties. Its rigid spirocyclic core may contribute to improved pharmacokinetic profiles in drug discovery applications. The compound's synthetic accessibility and potential as a building block for bioactive molecules make it a valuable intermediate in the development of novel therapeutics targeting CNS disorders or other biologically relevant pathways.

2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-6'-ol structure

1368686-14-9 structure

Product Name:2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-6'-ol

CAS No:1368686-14-9

MF:C₁₁H₁₃NO

MW:175.227022886276

MDL:MFCD21878318

CID:4594066

PubChem ID:82278503

Update Time:2025-05-24

2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-6'-ol Chemical and Physical Properties

Names and Identifiers

- 2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-6'-ol
- 2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-6'-ol
- MDL： MFCD21878318
- Inchi： 1S/C11H13NO/c13-9-2-1-8-6-12-7-11(3-4-11)10(8)5-9/h1-2,5,12-13H,3-4,6-7H2
- InChI Key： CTZYPYOYEBBGPO-UHFFFAOYSA-N
- SMILES： C12(C3=C(CNC1)C=CC(O)=C3)CC2

2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-6'-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM411613-250mg	2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-6'-ol	1368686-14-9	95%+	250mg	$***	2023-03-30
Chemenu	CM411613-500mg	2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-6'-ol	1368686-14-9	95%+	500mg	$***	2023-03-30
Chemenu	CM411613-1g	2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-6'-ol	1368686-14-9	95%+	1g	$***	2023-03-30
TRC	D454333-5mg	2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-6'-ol	1368686-14-9		5mg	$ 70.00	2022-06-05
TRC	D454333-10mg	2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-6'-ol	1368686-14-9		10mg	$ 95.00	2022-06-05
TRC	D454333-50mg	2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-6'-ol	1368686-14-9		50mg	$ 365.00	2022-06-05
Enamine	EN300-217414-0.05g	2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-6'-ol	1368686-14-9	95%	0.05g	$282.0	2023-09-16
Enamine	EN300-217414-0.1g	2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-6'-ol	1368686-14-9	95%	0.1g	$420.0	2023-09-16
Enamine	EN300-217414-0.25g	2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-6'-ol	1368686-14-9	95%	0.25g	$601.0	2023-09-16
Enamine	EN300-217414-0.5g	2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-6'-ol	1368686-14-9	95%	0.5g	$947.0	2023-09-16

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Additional information on 2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-6'-ol

Research Briefing on 2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-6'-ol (CAS: 1368686-14-9)

The compound 2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-6'-ol (CAS: 1368686-14-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the spirocyclic structure of 2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-6'-ol as a key feature contributing to its pharmacological properties. The compound's ability to interact with various biological targets, including neurotransmitter receptors and enzymes involved in inflammatory pathways, has been explored in preclinical models. Notably, its spirocyclopropane moiety is believed to enhance metabolic stability and bioavailability, making it a promising scaffold for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-6'-ol exhibits potent activity as a modulator of the serotonin receptor system. The compound showed high selectivity for specific serotonin receptor subtypes, suggesting potential applications in treating neurological disorders such as depression and anxiety. The study utilized advanced computational modeling and in vitro assays to elucidate the compound's binding mechanisms and structure-activity relationships.

Another significant development involves the compound's role in anti-inflammatory therapies. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-6'-ol effectively inhibit key pro-inflammatory cytokines in macrophage cell lines. These findings position the compound as a potential lead for developing novel anti-inflammatory agents with improved safety profiles compared to existing therapeutics.

The synthesis of 2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-6'-ol has also seen advancements. Recent protocols have optimized yield and purity through innovative catalytic strategies, as detailed in a 2023 Organic Process Research & Development publication. These improvements are critical for scaling up production for further pharmacological evaluation and potential clinical trials.

Looking ahead, researchers are investigating the compound's potential in combination therapies and its pharmacokinetic properties in vivo. Preliminary data suggest favorable tissue distribution and minimal off-target effects, though comprehensive toxicology studies are still underway. The unique spirocyclic architecture of 2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-6'-ol continues to inspire the design of new analogs with tailored biological activities.

In conclusion, 2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-6'-ol (CAS: 1368686-14-9) represents a versatile and promising chemical entity in drug discovery. Its multifaceted biological activities and synthetic tractability make it a valuable subject for ongoing research across multiple therapeutic areas. Future studies will likely focus on translational applications and further optimization of its pharmacological profile.